ethyl {2-[2-(2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetate

• IUPAC Name: ethyl 2-[2-[(E)-[(2-hydroxybenzoyl)hydrazinylidene]methyl]phenoxy]acetate
• InChI: InChI=1S/C18H18N2O5/c1-2-24-17(22)12-25-16-10-6-3-7-13(16)11-19-20-18(23)14-8-4-5-9-15(14)21/h3-11,21H,2,12H2,1H3,(H,20,23)/b19-11+
• InChI Key: RTUJSXJKRWEYNI-YBFXNURJSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=CC=C1C=NNC(=O)C2=CC=CC=C2O
• Isomeric SMILES: CCOC(=O)COC1=CC=CC=C1/C=N/NC(=O)C2=CC=CC=C2O
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

Ethyl {2-[2-(2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetate, also known as ethyl 2-(2-(2-hydroxybenzoyl)hydrazono)phenoxyacetate, is a synthetic compound that has gained attention in scientific research due to its potential biological activities. This compound belongs to the class of hydrazones, which are organic compounds that contain a carbon-nitrogen double bond (C=N) and a nitrogen-nitrogen single bond (N-N). The synthesis of this compound involves the reaction between 2-hydroxybenzohydrazide and ethyl 2-bromoacetate, followed by the addition of sodium hydroxide and ethanol.

Scientific Research Applications

Antioxidant Activities

Antioxidant phenolic compounds from walnut kernels (Juglans regia L.) explored the isolation of phenolic compounds with significant antioxidant activities. Ethyl acetate fractions showed greater scavenging activities, and several phenolic compounds were identified, suggesting that the antioxidant activities may be influenced by the number of hydroxyls in their aromatic rings (Zijia Zhang et al., 2009).

Pharmacological Potential

Synthesis and characterization of antimicrobial activity of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives described the synthesis of compounds with potential antimicrobial activity. The study highlights the pharmacological interest in compounds with phenolic structures for developing antimicrobial agents (Salahuddin et al., 2017).

Environmental Impact

Occurrence, fate and behavior of parabens in aquatic environments a review

discussed the environmental presence of parabens, esters of para-hydroxybenzoic acid. Although structurally different, the environmental impact and behavior of phenolic esters like ethyl {2-[2-(2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetate might share similarities with parabens, such as their degradation and persistence in water bodies (Camille Haman et al., 2015).

Analytical Techniques

GC-MS determination of flavonoids and phenolic and benzoic acids in human plasma after consumption of cranberry juice demonstrates the analytical methodologies for detecting phenolic and benzoic compounds in biological samples. Such methodologies could be applicable for studying the metabolism or pharmacokinetics of this compound in human plasma (Kai Zhang & Y. Zuo, 2004).

Future Directions

The future directions for research on “ethyl {2-[2-(2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetate” and related compounds could involve further investigations into their synthesis, properties, and potential therapeutic applications. This could provide an opportunity for chemists to design new derivatives of phenoxy acetamide and its derivatives that could enhance safety and efficacy.